Cas no 176520-13-1 (Scutebarbatine A)
Scutebarbatine A structure
Product Name:Scutebarbatine A
CAS No:176520-13-1
MF:C32H34N2O7
MW:558.621569156647
CID:827544
PubChem ID:45110781
Update Time:2025-04-19
Scutebarbatine A Chemical and Physical Properties
Names and Identifiers
-
- Scutebarbatine A
- (1R,2S,3R,4R,4aS,8aR)-3-Hydroxy-3,4,8,8a-tetramethyl-4-[(E)-2-(5- oxo-2,5-dihydro-3-furanyl)vinyl]-1,2,3,4,4a,5,6,8a-octahydronapht halene-1,2-diyl dinicotinate
- [ "" ]
- 3-Pyridinecarboxylic acid, 4-[2-(2,5-dihydro-5-oxo-3-furanyl)ethenyl]-1,2,3,4,4a,5,6,8a-octahydro-3-hydroxy-3,4,8,8a-tetramethyl-1,2-naphthalenediyl ester, [1R-[1α,2β,3β,4β(E),4aβ,8aα]]- (9CI)
- (1R,2S,3R,4R,4aS,8aR)-3-Hydroxy-3,4,8,8a-tetramethyl-4-[(E)-2-(5-oxo-2,5-dihydro-3-furanyl)vinyl]-1,2,3,4,4a,5,6,8a-octahydronaphthalene-1,2-diyldinicotinate
- (1R,2S,3R,4R,4aS,8aR)-3-hydroxy-3,4,8,8a-tetramethyl-4-((E)-2-(5-oxo-2,5-dihydrofuran-3-yl)vinyl)-1,2,3,4,4a,5,6,8a-octahydronaphthalene-1,2-diyl dinicotinate
- HY-N1260
- 176520-13-1
- [(1R,2S,3R,4R,4aS,8aR)-3-hydroxy-3,4,8,8a-tetramethyl-4-[(E)-2-(5-oxo-2H-furan-3-yl)ethenyl]-2-(pyridine-3-carbonyloxy)-2,4a,5,6-tetrahydro-1H-naphthalen-1-yl] pyridine-3-carboxylate
- CS-0016664
- CHEMBL3577094
- AKOS037515187
- FS-10489
- (-)-Scutebarbatine A
- 3-Pyridinecarboxylic acid, 4-[2-(2,5-dihydro-5-oxo-3-furanyl)ethenyl]-1,2,3,4,4a,5,6,8a-octahydro-3-hydroxy-3,4,8,8a-tetramethyl-1,2-naphthalenediyl ester, [1R-[1alpha,2beta,3beta,4beta(E),4abeta,8aalpha]]- (9CI)
- (1R,2S,3R,4S,4AS,8ar)-3-hydroxy-3,4,8,8a-tetramethyl-4-[(e)-2-(5-oxo-2,5-dihydrofuran-3-yl)ethenyl]-2-(pyridine-3-carbonyloxy)-1,2,3,4,4a,5,6,8a-octahydronaphthalen-1-yl pyridine-3-carboxylic acid
- ((1R,2S,3R,4R,4aS,8aR)-3-hydroxy-3,4,8,8a-tetramethyl-4-((E)-2-(5-oxo-2H-furan-3-yl)ethenyl)-2-(pyridine-3-carbonyloxy)-2,4a,5,6-tetrahydro-1H-naphthalen-1-yl) pyridine-3-carboxylate
- (1R,2S,3R,4S,4AS,8ar)-3-hydroxy-3,4,8,8a-tetramethyl-4-((e)-2-(5-oxo-2,5-dihydrofuran-3-yl)ethenyl)-2-(pyridine-3-carbonyloxy)-1,2,3,4,4a,5,6,8a-octahydronaphthalen-1-yl pyridine-3-carboxylic acid
- DA-77761
-
- Inchi: 1S/C32H34N2O7/c1-20-8-5-11-24-30(2,13-12-21-16-25(35)39-19-21)32(4,38)27(41-29(37)23-10-7-15-34-18-23)26(31(20,24)3)40-28(36)22-9-6-14-33-17-22/h6-10,12-18,24,26-27,38H,5,11,19H2,1-4H3/b13-12+/t24-,26+,27+,30-,31+,32+/m1/s1
- InChI Key: CFCKNUOZCOKYOO-JUJIBZTHSA-N
- SMILES: O[C@@]1(C)[C@H]([C@@H]([C@@]2(C)C(C)=CCC[C@@H]2[C@]1(/C=C/C1=CC(=O)OC1)C)OC(C1C=NC=CC=1)=O)OC(C1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 558.23700
- Monoisotopic Mass: 558.23660143 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 41
- Rotatable Bond Count: 8
- Complexity: 1150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 558.6
- XLogP3: 3.6
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 742.1±60.0 °C at 760 mmHg
- Flash Point: 402.6±32.9 °C
- Solubility: Soluble in Chloroform,Dichloromethane,Ethyl Acetate,DMSO,Acetone,etc.
- PSA: 124.91000
- LogP: 4.40050
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
- pka: 13.04±0.70(Predicted)
Scutebarbatine A Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Scutebarbatine A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DCB-057-20 mg |
Scutebarbatine A |
176520-13-1 | >98%, Standard References Grade | 20mg |
280.0USD | 2021-07-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S92760-5mg |
(1R,2S,3R,4R,4aS,8aR)-3-Hydroxy-3,4,8,8a-tetramethyl-4-[(E)-2-(5- oxo-2,5-dihydro-3-furanyl)vinyl]-1,2,3,4,4a,5,6,8a-octahydronapht halene-1,2-diyl dinicotinate |
176520-13-1 | 5mg |
¥5600.0 | 2021-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2191-1 mg |
Scutebarbatine A |
176520-13-1 | 1mg |
¥2833.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2191-5 mg |
Scutebarbatine A |
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¥ 4,420 | 2023-07-10 | |
| TargetMol Chemicals | TN2191-1 mL * 10 mM (in DMSO) |
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176520-13-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 8500 | 2023-09-15 | |
| TargetMol Chemicals | TN2191-5mg |
Scutebarbatine A |
176520-13-1 | 98% | 5mg |
¥ 7000 | 2023-09-15 | |
| Aaron | AR0025F3-5mg |
3-Pyridinecarboxylic acid, 4-[2-(2,5-dihydro-5-oxo-3-furanyl)ethenyl]-1,2,3,4,4a,5,6,8a-octahydro-3-hydroxy-3,4,8,8a-tetramethyl-1,2-naphthalenediyl ester, [1R-[1α,2β,3β,4β(E),4aβ,8aα]]- (9CI) |
176520-13-1 | 96% | 5mg |
$754.00 | 2025-02-12 | |
| 1PlusChem | 1P00256R-5mg |
3-Pyridinecarboxylic acid, 4-[2-(2,5-dihydro-5-oxo-3-furanyl)ethenyl]-1,2,3,4,4a,5,6,8a-octahydro-3-hydroxy-3,4,8,8a-tetramethyl-1,2-naphthalenediyl ester, [1R-[1α,2β,3β,4β(E),4aβ,8aα]]- (9CI) |
176520-13-1 | 96% | 5mg |
$658.00 | 2024-06-19 | |
| A2B Chem LLC | AA99235-5mg |
3-Pyridinecarboxylic acid, 4-[2-(2,5-dihydro-5-oxo-3-furanyl)ethenyl]-1,2,3,4,4a,5,6,8a-octahydro-3-hydroxy-3,4,8,8a-tetramethyl-1,2-naphthalenediyl ester, [1R-[1α,2β,3β,4β(E),4aβ,8aα]]- (9CI) |
176520-13-1 | 98% by HPLC | 5mg |
$830.00 | 2024-04-20 | |
| A2B Chem LLC | AA99235-10mg |
3-Pyridinecarboxylic acid, 4-[2-(2,5-dihydro-5-oxo-3-furanyl)ethenyl]-1,2,3,4,4a,5,6,8a-octahydro-3-hydroxy-3,4,8,8a-tetramethyl-1,2-naphthalenediyl ester, [1R-[1α,2β,3β,4β(E),4aβ,8aα]]- (9CI) |
176520-13-1 | 98% by HPLC | 10mg |
$1379.00 | 2024-04-20 |
Scutebarbatine A Related Literature
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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